Cas no 20244-21-7 (1,2-Benzenediol, sodiumsalt (1:?))
20244-21-7 structure
Product Name:1,2-Benzenediol, sodiumsalt (1:?)
CAS No:20244-21-7
MF:C6H5NaO2
MW:132.092472791672
CID:282291
PubChem ID:23688911
Update Time:2025-04-19
1,2-Benzenediol, sodiumsalt (1:?) Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol, sodiumsalt (1:?)
- sodium,2-hydroxyphenolate
- 1,2-Benzenediol,sodium salt
- benzene-1,2-diol,disodium salt
- Brenzcatechin,Dinatrium-Salz
- disodium catecholate
- EINECS 243-637-1
- pyrocatechol disodium salt
- Sodium catechate
- sodium catecholat
- sodium catecholate
- Sodium pyrocatecholate
- 1,2-Benzenediol, sodium salt (1:?)
- sodium;2-hydroxyphenolate
- SCHEMBL18729755
- 1,2-Benzenediol, sodium salt
- DTXSID10942366
- sodium 2-hydroxyphenolate
- 20244-21-7
-
- Inchi: 1S/C6H6O2.Na/c7-5-3-1-2-4-6(5)8;/h1-4,7-8H;/q;+1/p-1
- InChI Key: OVLGLKANMOUWIK-UHFFFAOYSA-M
- SMILES: [Na+].[O-]C1C=CC=CC=1O
Computed Properties
- Exact Mass: 132.01900
- Monoisotopic Mass: 132.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 77.5
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.3A^2
Experimental Properties
- Melting Point: 105 deg C
- Boiling Point: 245.5°Cat760mmHg
- Flash Point: 137.2°C
- PSA: 43.29000
- LogP: 1.53600
1,2-Benzenediol, sodiumsalt (1:?) Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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